Methyl 3-amino-1H-thieno[3,2-c]pyrazole-5-carboxylate

• IUPAC Name: methyl 3-amino-1H-thieno[3,2-c]pyrazole-5-carboxylate
• InChI: InChI=1S/C7H7N3O2S/c1-12-7(11)4-2-3-5(13-4)6(8)10-9-3/h2H,1H3,(H3,8,9,10)
• InChI Key: BZTKCTZKSHFJDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C(=NN2)N
• Molecular Formula: C7H7N3O2S
• DSSTOX Substance ID: DTXSID60659417
• Molecular Weight: 197.22 g/mol
• CAS No.: 648411-35-2

Description

“Methyl 3-amino-1H-thieno[3,2-c]pyrazole-5-carboxylate” is a heterocyclic compound based on the thieno[3,2-c]pyrazole derivative. It’s an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of this compound involves a simple and convenient route. The key intermediate, 5-amino-3-methyl-1-phenyl-1H-thieno[3,2-c]pyrazole-6-carbohydrazide, is prepared by Gewald’s synthesis of Ethyl 5-amino-3-methyl-1-phenyl-1H-thieno[3,2-c]pyrazole-6-carboxylate. This intermediate then reacts with various reagents to afford different fused and polyfunctional substituted.

Scientific Research Applications

Antimicrobial Synthesis

Methyl 3-amino-1H-thieno[3,2-c]pyrazole-5-carboxylate serves as a key intermediate in synthesizing various heterocyclic compounds with antimicrobial properties. Aly (2016) demonstrated the synthesis of new compounds based on thieno[3,2-c]pyrazole derivatives showing moderate to high antimicrobial activity against microorganisms such as Aspergillus fumigatus, Candida albicans, Staphylococcus aureus, and Escherichia coli (Aly, 2016).

Heterocyclic Compound Synthesis

The compound is also vital in the synthesis of various heterocyclic compounds. For instance, Haider et al. (2005) described the conversion of 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde into methyl 4-amino-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylate and its subsequent conversion into different heterocyclic systems (Haider et al., 2005).

Antimicrobial and Anti-inflammatory Agents

Further, El-Dean et al. (2015) reported a novel synthesis method for 4-amino-3-methyl-1-phenyl-1H-5-substituted thieno[2,3-c]pyrazole with significant antibacterial and antifungal properties. Some of these compounds also demonstrated high anti-inflammatory activity, making them potential candidates for antimicrobial and anti-inflammatory agents (El-Dean et al., 2015).

Organic Synthesis and Crystal Studies

This chemical also plays a role in organic synthesis and crystal structure studies. For instance, Huang et al. (2009) detailed the synthesis of methyl 3-[3-(ethoxycarbonyl)thioureido]-1H-pyrazole-5-carboxylate, providing insights into the molecular structure through crystallographic analysis (Huang et al., 2009).

Synthesis routes and methods

Procedure details

To an ice-cooled suspension of methyl 5-cyano-4-nitro-thiophene-2-carboxylate (0.10 mol, 21.0 g) in 120 mL of hydrochloric acid 37% was added, dropwise, a solution of sodium nitrite (0.12 mol, 8.3 g) in 12 mL of water. After 1.5 hours, the cold suspension was added dropwise to a preformed solution of tin chloride (0.80 mol, 151.7 g) in 120 mL of hydrochloric acid 37%, at 5° C. After 3 hours, the cold suspension was filtered and the moist solid was treated with 350 mL of boiling water, for 30 min. The hot cloudy solution was clarified by filtration through a cloth filter. The liquors were ice-cooled and treated, dropwise, with 180 mL of sodium hydroxide 17%. The obtained solid was filtered off and dried, under vacuum, at 50° C., to give 7.3 g of the title compound as a yellow solid (37% yield).